N-(3-Amino-4-chlorophenyl)-2-(4-methylphenoxy)-acetamide

• IUPAC Name: N-(3-amino-4-chlorophenyl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10-2-5-12(6-3-10)20-9-15(19)18-11-4-7-13(16)14(17)8-11/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key: AGBHFHKWBLJYFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)Cl)N
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-(3-Amino-4-chlorophenyl)-2-(4-methylphenoxy)-acetamide, also known as N-acetyl-N-chloro-N'-methyl-p-aminophenoxyacetamide, is a synthetic compound used in scientific research as a tool to study biochemical and physiological processes. It is a derivative of acetamide, a common organic compound, and its molecular structure consists of a nitrogen-containing ring with a chlorine atom and a methyl group attached. N-acetyl-N-chloro-N'-methyl-p-aminophenoxyacetamide is used in laboratory experiments to study the structure and function of proteins, enzymes, and other molecules, and to investigate the effects of various drugs and other compounds on biochemical and physiological processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Teng Da-wei (2011) describes the synthesis of a related compound, 4-Chloro-2-hydroxyacetophenone, which is a precursor in the synthesis of N-(3-Amino-4-chlorophenyl)-2-(4-methylphenoxy)-acetamide. This synthesis involves acetylation, methylation, and Fries rearrangement, highlighting the complex chemical processes involved in synthesizing similar compounds (Teng, 2011).

• Molecular Structure and Bond Studies : Boechat et al. (2011) and Jenepha Mary et al. (2022) conducted studies on similar acetamide derivatives, focusing on their molecular structures and intermolecular interactions, such as hydrogen bonding. These studies are crucial for understanding the chemical behavior and potential applications of this compound (Boechat et al., 2011); (Jenepha Mary et al., 2022).

Applications in Material Science and Pharmacology

• Potential Pesticide Properties : Olszewska et al. (2009) investigated derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, which are structurally related to this compound, for their potential use as pesticides. Their research provides insights into the possible agricultural applications of these compounds (Olszewska et al., 2009).

• Antimicrobial and Antiviral Activities : Fuloria et al. (2009) and Ghosh et al. (2008) explored the antimicrobial and antiviral properties of similar acetamide derivatives. These studies highlight the potential of this compound in developing new treatments for microbial and viral infections (Fuloria et al., 2009); (Ghosh et al., 2008).

Photovoltaic and Photocatalytic Properties

• Applications in Solar Cells : Mary et al. (2020) investigated the photochemical properties of benzothiazolinone acetamide analogs, which are structurally similar to this compound, for their potential use in dye-sensitized solar cells (DSSCs). This research opens up possibilities for the use of such compounds in renewable energy technologies (Mary et al., 2020).